1-(3,4-dimethylphenyl)-4-[4-(4-fluorophenyl)piperazin-1-yl]-1H-pyrazolo[3,4-d]pyrimidine

• Molecular Formula: C23H23FN6
• Molecular Weight: 402.5 g/mol
• IUPAC Name: 1-(3,4-dimethylphenyl)-4-[4-(4-fluorophenyl)piperazin-1-yl]pyrazolo[3,4-d]pyrimidine
• InChI: InChI=1S/C23H23FN6/c1-16-3-6-20(13-17(16)2)30-23-21(14-27-30)22(25-15-26-23)29-11-9-28(10-12-29)19-7-4-18(24)5-8-19/h3-8,13-15H,9-12H2,1-2H3
• InChI Key: OAONFAHSVPEPIX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C3=C(C=N2)C(=NC=N3)N4CCN(CC4)C5=CC=C(C=C5)F)C

Description

1-[1-(3,4-DIMETHYLPHENYL)-1H-PYRAZOLO[3,4-D]PYRIMIDIN-4-YL]-4-(4-FLUOROPHENYL)PIPERAZINE is a complex organic compound that belongs to the class of pyrazolopyrimidines. These compounds are known for their diverse biological activities, including anticancer, antiviral, and antimicrobial properties . The unique structure of this compound, which includes a pyrazolo[3,4-d]pyrimidine core and a piperazine ring, makes it a valuable target for medicinal chemistry research .

Preparation Methods

The synthesis of 1-[1-(3,4-DIMETHYLPHENYL)-1H-PYRAZOLO[3,4-D]PYRIMIDIN-4-YL]-4-(4-FLUOROPHENYL)PIPERAZINE typically involves multiple steps:

Formation of the pyrazolo[3,4-d]pyrimidine core: This can be achieved through the cyclization of appropriate precursors under specific conditions.

Introduction of the 3,4-dimethylphenyl group: This step often involves the use of Grignard reagents or other organometallic compounds.

Attachment of the 4-fluorophenylpiperazine moiety: This can be done through nucleophilic substitution reactions, where the piperazine ring is introduced.

Industrial production methods may involve optimization of these steps to increase yield and reduce costs, often using catalysts and high-throughput techniques .

Chemical Reactions Analysis

1-[1-(3,4-DIMETHYLPHENYL)-1H-PYRAZOLO[3,4-D]PYRIMIDIN-4-YL]-4-(4-FLUOROPHENYL)PIPERAZINE undergoes various chemical reactions:

Oxidation: This compound can be oxidized using agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using hydrogenation or metal hydrides, converting the compound into its reduced forms.

Substitution: Nucleophilic and electrophilic substitution reactions are common, especially on the aromatic rings, leading to the formation of various derivatives.

Common reagents include halogens, acids, and bases, and the major products depend on the specific reaction conditions .

Scientific Research Applications

1-[1-(3,4-DIMETHYLPHENYL)-1H-PYRAZOLO[3,4-D]PYRIMIDIN-4-YL]-4-(4-FLUOROPHENYL)PIPERAZINE has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential as an enzyme inhibitor, particularly targeting kinases.

Medicine: Investigated for its anticancer properties, showing activity against various cancer cell lines.

Mechanism of Action

The mechanism of action of 1-[1-(3,4-DIMETHYLPHENYL)-1H-PYRAZOLO[3,4-D]PYRIMIDIN-4-YL]-4-(4-FLUOROPHENYL)PIPERAZINE involves its interaction with specific molecular targets:

Molecular Targets: Primarily targets cyclin-dependent kinases (CDKs), which are crucial for cell cycle regulation.

Pathways Involved: Inhibition of CDKs leads to cell cycle arrest and apoptosis in cancer cells.

Comparison with Similar Compounds

1-[1-(3,4-DIMETHYLPHENYL)-1H-PYRAZOLO[3,4-D]PYRIMIDIN-4-YL]-4-(4-FLUOROPHENYL)PIPERAZINE can be compared with other pyrazolopyrimidine derivatives:

Similar Compounds: Pyrazolo[3,4-d]pyrimidine derivatives like 1-(3,4-dimethylphenyl)-1,5-dihydropyrazolo[3,4-d]pyrimidin-4-one.

Uniqueness: The presence of the 4-fluorophenylpiperazine moiety provides unique pharmacological properties, enhancing its potential as a therapeutic agent.